Cas no 1784254-35-8 (7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-ol)

• Product Name: 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-ol
• CAS No: 1784254-35-8
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5824281
• PubChem ID: 83679546
• Update Time: 2024-01-12

7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepin-5-ol
• 1H-2-Benzazepin-5-ol, 7-bromo-2,3,4,5-tetrahydro-
• EN300-28305043
• 1784254-35-8

• Inchi： 1S/C10H12BrNO/c11-8-2-1-7-6-12-4-3-10(13)9(7)5-8/h1-2,5,10,12-13H,3-4,6H2
• InChI Key： IZNUDPIETSKKNQ-UHFFFAOYSA-N
• SMILES： N1CC2=CC=C(Br)C=C2C(O)CC1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 349.9±42.0 °C(Predicted)
• pka: 14.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines